Ethyl 2-((1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl)oxy)propanoate

• CAS No.: 110607-65-3
• Molecular Formula: C13H14ClN3O3
• Molecular Weight: 295.72 g/mol
• IUPAC Name: ethyl 2-[[1-(4-chlorophenyl)-1,2,4-triazol-3-yl]oxy]propanoate
• InChI: InChI=1S/C13H14ClN3O3/c1-3-19-12(18)9(2)20-13-15-8-17(16-13)11-6-4-10(14)5-7-11/h4-9H,3H2,1-2H3
• InChI Key: FDOIBGLMQWCNJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=NN(C=N1)C2=CC=C(C=C2)Cl

Description

Ethyl 2-((1-(4-chlorophenyl)-1H-1,2,4-triazol-3-yl)oxy)propanoate is a useful research compound. Its molecular formula is C13H14ClN3O3 and its molecular weight is 295.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Six g of 1-(4-chlorophenyl)-3-hydroxy-1,2,4-1H-triazole was added to a suspension of 1.5 g of sodium hydride in 225 ml of dimethylsulfoxide. The mixture was heated on the steam bath for 90 minutes. Then 5.5 g of ethyl 2-bromopropionate was added and the mixture was heated for 90 minutes more. It was then cooled and poured over ice-water, and the solid was collected, dried and recrystallized from toluene to obtain 1.5 g of the desired product, m.p. 62°-64°.